molecular formula C25H17IN6O4S B11705150 (4Z)-4-[2-(4-iodophenyl)hydrazinylidene]-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-(4-nitrophenyl)-2,4-dihydro-3H-pyrazol-3-one

(4Z)-4-[2-(4-iodophenyl)hydrazinylidene]-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-(4-nitrophenyl)-2,4-dihydro-3H-pyrazol-3-one

Cat. No.: B11705150
M. Wt: 624.4 g/mol
InChI Key: NLGPLVRKZJBART-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound "(4Z)-4-[2-(4-iodophenyl)hydrazinylidene]-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-(4-nitrophenyl)-2,4-dihydro-3H-pyrazol-3-one" is a pyrazolone derivative with a complex substitution pattern. Its structure features:

  • A 4-methoxyphenyl-substituted thiazole ring at position 2, introducing electron-donating methoxy and heteroaromatic thiazole motifs.
  • A 4-nitrophenyl group at position 5, providing strong electron-withdrawing effects.

This combination of substituents suggests unique physicochemical properties, including altered solubility, thermal stability, and electronic characteristics compared to simpler pyrazolone derivatives.

Properties

Molecular Formula

C25H17IN6O4S

Molecular Weight

624.4 g/mol

IUPAC Name

4-[(4-iodophenyl)diazenyl]-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-(4-nitrophenyl)-1H-pyrazol-3-one

InChI

InChI=1S/C25H17IN6O4S/c1-36-20-12-4-15(5-13-20)21-14-37-25(27-21)31-24(33)23(29-28-18-8-6-17(26)7-9-18)22(30-31)16-2-10-19(11-3-16)32(34)35/h2-14,30H,1H3

InChI Key

NLGPLVRKZJBART-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2=CSC(=N2)N3C(=O)C(=C(N3)C4=CC=C(C=C4)[N+](=O)[O-])N=NC5=CC=C(C=C5)I

Origin of Product

United States

Comparison with Similar Compounds

Structural and Substituent Variations

The target compound differs from similar pyrazolone derivatives in its substituent composition. Key comparisons include:

Compound Name / ID Substituents at Key Positions Notable Features Reference
Target Compound 4: 4-Iodophenyl hydrazinylidene; 2: 4-Methoxyphenyl-thiazole; 5: 4-Nitrophenyl High molecular weight (due to iodine), mixed electronic effects (donor + acceptor groups) N/A
(4Z)-5-(Heptafluoropropyl)-4-[2-(4-methylphenyl)hydrazinylidene]-2-phenyl-2,4-dihydro-3H-pyrazol-3-one 5: Heptafluoropropyl; 4: 4-Methylphenyl hydrazinylidene; 2: Phenyl Fluorinated alkyl chain enhances lipophilicity; lower steric bulk compared to iodine
4-(4-Fluorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)... Halogenated aryl groups (F) at multiple positions; triazole-thiazole hybrid Isostructural packing with halogen-dependent lattice adjustments; high crystallinity
(4Z)-4-[(3-(4-Methylphenyl)-1-phenyl-1H-pyrazol-4-yl)methylene]-2,5-diphenyl-2,4-dihydro-3H-pyrazol-3-one 4: 4-Methylphenyl-pyrazole; 2,5: Phenyl groups Simpler substitution pattern; lacks electron-withdrawing groups, higher solubility

Key Observations :

  • Iodine vs.
  • Thiazole vs. Triazole/Pyrazole : The thiazole ring (vs. triazole in or pyrazole in ) introduces sulfur-based electronic effects, influencing redox properties and intermolecular interactions.
  • Mixed Electronic Effects : The coexistence of electron-donating (methoxy) and withdrawing (nitro) groups may create intramolecular charge-transfer states, altering UV-Vis absorption profiles compared to fluorinated analogs .

Challenges for the Target Compound :

  • The 4-nitrophenyl group’s strong electron-withdrawing effect could destabilize intermediates, requiring controlled reaction conditions .

Physicochemical Properties

Property Target Compound (4Z)-5-Heptafluoropropyl Analog 4-Fluorophenyl Triazole Derivative
Melting Point Not reported (predicted >200°C) 132–133°C 175–176°C
Solubility Low in polar solvents (DMSO/DMF) Moderate in acetone High in DMF
Spectroscopic Data
  • ¹H NMR : Expected aromatic signals at δ 7.5–8.5 ppm (nitrophenyl), δ 6.8–7.2 ppm (methoxyphenyl).
  • ¹⁹F NMR : Absent (vs. δ -75 to -120 ppm in fluorinated analogs ).
  • IR: Strong C=O stretch ~1650 cm⁻¹; NO₂ asymmetric stretch ~1520 cm⁻¹ .

Thermal Stability : The nitro group may lower decomposition temperatures compared to methyl or fluorine analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.